
Prudent Disposal of CAY10746: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: CAY10746

Cat. No.: B8135574 Get Quote

The absence of a specific Safety Data Sheet (SDS) with explicit disposal instructions for

CAY10746 necessitates treating this compound as a hazardous substance of unknown toxicity.

This guide provides a comprehensive, step-by-step procedure for the safe handling and

disposal of CAY10746, ensuring the safety of laboratory personnel and compliance with

environmental regulations. The core principle is to manage the waste stream conservatively,

assuming it presents potential hazards until confirmed otherwise by a licensed waste

management provider.

Chemical and Physical Properties
A summary of the known properties of CAY10746 is essential for safe handling and for

providing information to waste disposal personnel.
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Property Value

Formal Name

4-(dimethylamino)-N-[3-[[2-[(4-oxo-4H-1-

benzopyran-7-yl)oxy]acetyl]amino]phenyl]-

benzamide

CAS Number 2247240-76-0

Molecular Formula C₂₆H₂₃N₃O₅

Formula Weight 457.5 g/mol

Purity ≥95%

Formulation A crystalline solid

Solubility Soluble in DMSO

Step-by-Step Disposal Protocol for CAY10746
This protocol outlines the essential steps for safely managing CAY10746 waste from the point

of generation to its final collection for disposal.

Step 1: Personal Protective Equipment (PPE)
Given the unknown hazard profile of CAY10746, a robust selection of PPE is mandatory to

prevent accidental exposure.

Eye and Face Protection: Wear chemical splash goggles that meet ANSI Z87.1 standards.[1]

[2] In situations with a risk of splashing, a face shield should be worn in addition to goggles.

[1][2]

Hand Protection: Use chemically resistant gloves, such as disposable nitrile gloves, for

incidental contact.[1][2] Ensure gloves are inspected for any signs of degradation before use

and are changed immediately upon contamination.

Body Protection: A standard laboratory coat should be worn, fully buttoned, with sleeves

rolled down.[1] Ensure that legs and feet are fully covered by wearing long pants and closed-

toe shoes.[1][2]
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Respiratory Protection: If there is a risk of generating aerosols or dusts, handling should be

conducted within a certified chemical fume hood.[1]

Step 2: Waste Segregation and Collection
Proper segregation prevents dangerous chemical reactions.

Designate a Waste Stream: CAY10746 waste should be collected in a dedicated container

and not mixed with other waste streams.[3][4] This includes both the solid compound and

any solutions or contaminated lab supplies (e.g., pipette tips, wipes).

Select a Compatible Container: Use a leak-proof container with a secure, screw-on cap that

is chemically compatible with CAY10746 and any solvents used.[4][5][6] High-density

polyethylene (HDPE) containers are a common choice. The original product container can be

reused for waste collection if it is in good condition.[7]

Solid vs. Liquid Waste:

Solid Waste: Collect pure CAY10746 and grossly contaminated items (e.g., weigh boats,

gloves) in a designated solid waste container.[8]

Liquid Waste: Collect solutions containing CAY10746 in a separate, compatible liquid

waste container. Leave at least 10% headspace to allow for vapor expansion.[9]

Sharps: Dispose of chemically contaminated sharps, such as needles or broken glass, in a

designated, puncture-resistant sharps container labeled as hazardous chemical waste.[7]

[8]

Step 3: Labeling the Hazardous Waste Container
Accurate labeling is a critical regulatory requirement that ensures safe handling and disposal.

[10][11][12]

Attach a "Hazardous Waste" label to the container as soon as the first particle of waste is

added.[9][13]

The label must include the following information:
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The words "Hazardous Waste".[9][13]

Generator Information: The name and contact information of the principal investigator or

responsible person.[9]

Chemical Contents: List the full chemical name, "CAY10746".[10][12] If it is a solution, list

all components and their approximate percentages (e.g., "CAY10746 in DMSO, <1%").

Avoid using abbreviations or chemical formulas.[12]

Physical State: Indicate whether the waste is solid, liquid, or a combination.[9]

Hazard Statement: Since the specific hazards are unknown, state "Caution: Chemical of

Unknown Toxicity."

Step 4: Storage of Waste
Waste must be stored safely in a designated area pending pickup.

Satellite Accumulation Area (SAA): Store the labeled waste container in a designated SAA,

which must be at or near the point of waste generation and under the control of laboratory

personnel.[4][5][8]

Secondary Containment: Place the primary waste container inside a larger, chemically

resistant secondary container (such as a plastic tub) to contain any potential leaks or spills.

[7][9]

Segregation: Ensure the CAY10746 waste container is segregated from incompatible

materials, such as strong acids, bases, or oxidizers.[4][7]

Container Management: Keep the waste container securely capped at all times, except when

adding waste.[4][5][6]

Step 5: Arranging for Final Disposal
Hazardous waste must be disposed of through official channels.
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Monitor Fill Level: Do not overfill containers. Once the container is about 90% full, prepare it

for pickup.

Request Pickup: Contact your institution's Environmental Health and Safety (EHS)

department to schedule a hazardous waste pickup.[5][14] Follow their specific procedures for

waste collection requests.

Do Not Dispose Improperly: Under no circumstances should CAY10746 or its containers be

disposed of in the regular trash or poured down the drain.[6][14]

Disposal Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of CAY10746.
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Start:
CAY10746 Waste Generated

Step 1: Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prohibited Actions:
- Sink Disposal

- Trash Disposal

Step 2: Segregate Waste
(Dedicated Container)

Step 3: Label Container
'Hazardous Waste' & Contents

Step 4: Store in SAA
(Secondary Containment)

Step 5: Request Pickup
(Contact EHS Office)

End:
Waste Collected by EHS

Click to download full resolution via product page

Caption: Workflow for the safe disposal of CAY10746.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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